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Compound of Interest

Compound Name: Azelnidipine D7

Cat. No.: B1149997 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Azelnidipine D7. The following procedural steps and

data are designed to ensure safe operational handling and disposal of this compound.

Hazard Identification and Personal Protective
Equipment
Azelnidipine is classified as hazardous, and the deuterated form, Azelnidipine D7, should be

handled with the same precautions. The primary hazards include acute oral toxicity and the risk

of serious eye damage.[1][2] Therefore, stringent adherence to personal protective equipment

(PPE) protocols is mandatory.
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side-

shields or a full-facial shield.[1]

[3]

Protects against splashes and

airborne particles that can

cause serious eye damage.[2]

[4]

Hand Protection

Protective, disposable,

powder-free gloves (e.g.,

nitrile). Two pairs should be

worn when compounding,

administering, or disposing of

the drug.[1][5]

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier.

Body Protection

Impervious, disposable gown

with a solid front, long sleeves,

and tight-fitting cuffs.[1]

Protects against skin contact

from spills or splashes. Gowns

should be changed

immediately after a spill or

every two to three hours.[5]

Respiratory Protection

A suitable respirator should be

used, especially when

handling the powder form or if

there is a risk of aerosol

formation.[1]

Prevents inhalation of the

compound, which can be

harmful if ingested.[2]

Footwear

Closed-toe shoes. Shoe

covers should be worn in

designated hazardous drug

handling areas.[6]

Protects feet from spills and

prevents the tracking of

contaminants.

Safe Handling and Operational Workflow
Azelnidipine D7 is a crystalline solid and should be handled in a well-ventilated area,

preferably within a containment primary engineering control (C-PEC) such as a chemical fume

hood, to minimize exposure.[1]

Experimental Protocol for Solution Preparation:
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Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

workspace within a certified chemical fume hood.

Weighing: Carefully weigh the required amount of Azelnidipine D7 crystalline solid. Avoid

creating dust.

Dissolving: Azelnidipine is soluble in organic solvents like ethanol, DMSO, and

dimethylformamide (DMF).[7] To prepare a stock solution, dissolve the compound in the

chosen solvent, purging with an inert gas.[7]

Solubility in ethanol is approximately 15 mg/mL.[7]

Solubility in DMSO and DMF is approximately 30 mg/mL.[7]

Aqueous Solutions: For aqueous buffers, first dissolve Azelnidipine in DMSO and then dilute

with the aqueous buffer. The solubility in a 1:3 solution of DMSO:PBS (pH 7.2) is

approximately 0.25 mg/mL. Aqueous solutions are not recommended for storage for more

than one day.[7]

Storage: Store the solid compound at -20°C for long-term stability (≥4 years).[7]
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Workflow for Safe Handling of Azelnidipine D7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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